Cas no 35873-47-3 (1H-Purine-2,6-dione,8-cyclopropyl-3,9-dihydro-1,3-dimethyl-)

• Product Name: 1H-Purine-2,6-dione,8-cyclopropyl-3,9-dihydro-1,3-dimethyl-
• CAS No: 35873-47-3
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 308472
• PubChem ID: 97135
• Update Time: 2025-04-19

1H-Purine-2,6-dione,8-cyclopropyl-3,9-dihydro-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,8-cyclopropyl-3,9-dihydro-1,3-dimethyl-
• 8-cyclopropyl-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
• 8-cyclopropyl-1,3-dimethyl-3,9-dihydro-1h-purine-2,6-dione
• 8-Cyclopropyltheophyllin
• 8-Cyclopropyltheophylline
• AC1L3XWF
• BRN 1126306
• Theophylline, 8-cyclopropyl-
• Xanthine, 8-cyclopropyl-1,3-dimethyl-
• NSC 101797
• UNII-ITM1WQZ0VE
• 1H-PURINE-2,6-DIONE, 8-CYCLOPROPYL-3,9-DIHYDRO-1,3-DIMETHYL-
• NCIOpen2_006837
• NSC-101797
• 1H-Purine-2,6-dione, 8-cyclopropyl-3,7-dihydro-1,3-dimethyl-
• SCHEMBL516001
• SMR001570388
• NSC101797
• Oprea1_786902
• ITM1WQZ0VE
• 8-CYCLOPROPYL-3,9-DIHYDRO-1,3-DIMETHYL-1H-PURINE-2,6-DIONE
• MLS002703671
• 35873-47-3
• 8-CYCLOPROPYL-1,3-DIMETHYLXANTHINE
• 1H-Purine-2, 8-cyclopropyl-3,7-dihydro-1,3-dimethyl-
• 8-cyclopropyl-1,3-dimethyl-7H-purine-2,6-dione
• 8-Cyclopropyl theophylline
• DTXSID50189430
• CHEMBL105134

• Inchi： 1S/C10H12N4O2/c1-13-8-6(9(15)14(2)10(13)16)11-7(12-8)5-3-4-5/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： SZMWFUBOZRDQPO-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1C)=O)N=C(C1CC1)N2

Computed Properties

• Exact Mass: 220.09616
• Monoisotopic Mass: 220.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.3Ų

Experimental Properties

• Density: 1.459
• Boiling Point: 506.8°C at 760 mmHg
• Flash Point: 260.3°C
• Refractive Index: 1.652
• PSA: 69.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines